Cas no 75060-22-9 (Stearoyl-arachidonyl-diglyceride)

Stearoyl-arachidonyl-diglyceride structure
75060-22-9 structure
Product Name:Stearoyl-arachidonyl-diglyceride
CAS No:75060-22-9
MF:C41H72O5
MW:645.007393836975
CID:563550
PubChem ID:6443869
Update Time:2025-04-19

Stearoyl-arachidonyl-diglyceride Chemical and Physical Properties

Names and Identifiers

    • Stearoyl-arachidonyl-diglyceride
    • stearoylarachidonylglycerol
    • (2-hydroxy-3-octadecanoyloxypropyl) (5E,8E,11E,14E)-icosa-5,8,11,14-tetraenoate
    • 75060-22-9
    • 5,8,11,14-Eicosatetraenoic acid, monoester with 1,2,3-propanetriol monooctadecanoate, (all-Z)-
    • SADG
    • Inchi: 1S/C41H72O5/c1-3-5-7-9-11-13-15-17-19-20-22-24-26-28-30-32-34-36-41(44)46-38-39(42)37-45-40(43)35-33-31-29-27-25-23-21-18-16-14-12-10-8-6-4-2/h11,13,17,19,22,24,28,30,39,42H,3-10,12,14-16,18,20-21,23,25-27,29,31-38H2,1-2H3/b13-11+,19-17+,24-22+,30-28+
    • InChI Key: AMRUKLMZDPPJNU-IOLLQWDPSA-N
    • SMILES: O(CC(COC(CCC/C=C/C/C=C/C/C=C/C/C=C/CCCCC)=O)O)C(CCCCCCCCCCCCCCCCC)=O

Computed Properties

  • Exact Mass: 644.537975
  • Monoisotopic Mass: 644.537975
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 45
  • Rotatable Bond Count: 36
  • Complexity: 708
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 4
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 13
  • Topological Polar Surface Area: 72.8

Experimental Properties

  • Density: 0.942
  • Boiling Point: 696.6°C at 760 mmHg
  • Flash Point: 193.1°C
  • Refractive Index: 1.488
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